Cas no 37488-45-2 (1H-Pyrrole-2-carbothioamide)

1H-Pyrrole-2-carbothioamide structure
1H-Pyrrole-2-carbothioamide structure
Product Name:1H-Pyrrole-2-carbothioamide
CAS No:37488-45-2
MF:C5H6N2S
MW:126.179539203644
MDL:MFCD00123524
CID:1111692
PubChem ID:13589313
Update Time:2025-04-20

1H-Pyrrole-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carbothioamide
    • 37488-45-2
    • KJEMJZMJDZLKRH-UHFFFAOYSA-N
    • EN300-84453
    • MFCD00123524
    • SCHEMBL79088
    • SB62734
    • AKOS004902945
    • Pyrrole-2-carbothioamide
    • Pyrrole-2-thiocarboxamide
    • Pyrrole-2-thiocarboxamide, AldrichCPR
    • CS-0262958
    • MDL: MFCD00123524
    • Inchi: 1S/C5H6N2S/c6-5(8)4-2-1-3-7-4/h1-3,7H,(H2,6,8)
    • InChI Key: KJEMJZMJDZLKRH-UHFFFAOYSA-N
    • SMILES: S=C(C1=CC=CN1)N

Computed Properties

  • Exact Mass: 126.02516937g/mol
  • Monoisotopic Mass: 126.02516937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 73.9Ų

1H-Pyrrole-2-carbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB351666-1 g
Pyrrole-2-thiocarboxamide; 97%
37488-45-2
1g
€215.00 2022-06-10
Chemenu
CM519149-1g
1H-Pyrrole-2-carbothioamide
37488-45-2 97%
1g
$171 2024-07-17
eNovation Chemicals LLC
Y1236178-250mg
1H-Pyrrole-2-carbothioamide
37488-45-2 97%
250mg
$220 2024-06-06
eNovation Chemicals LLC
Y1236178-1g
1H-Pyrrole-2-carbothioamide
37488-45-2 97%
1g
$365 2024-06-06
Enamine
EN300-84453-0.05g
1H-pyrrole-2-carbothioamide
37488-45-2 95%
0.05g
$70.0 2024-05-21
Enamine
EN300-84453-0.1g
1H-pyrrole-2-carbothioamide
37488-45-2 95%
0.1g
$105.0 2024-05-21
Enamine
EN300-84453-0.25g
1H-pyrrole-2-carbothioamide
37488-45-2 95%
0.25g
$150.0 2024-05-21
Enamine
EN300-84453-0.5g
1H-pyrrole-2-carbothioamide
37488-45-2 95%
0.5g
$236.0 2024-05-21
Enamine
EN300-84453-1.0g
1H-pyrrole-2-carbothioamide
37488-45-2 95%
1.0g
$303.0 2024-05-21
Enamine
EN300-84453-2.5g
1H-pyrrole-2-carbothioamide
37488-45-2 95%
2.5g
$672.0 2024-05-21
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk